molecular formula C10H10ClF3O3 B8406413 2-Chloro-4-difluoromethoxy-3-dimethoxymethyl-1-fluorobenzene

2-Chloro-4-difluoromethoxy-3-dimethoxymethyl-1-fluorobenzene

Cat. No.: B8406413
M. Wt: 270.63 g/mol
InChI Key: DZDBKVMDWIZBPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-difluoromethoxy-3-dimethoxymethyl-1-fluorobenzene is a useful research compound. Its molecular formula is C10H10ClF3O3 and its molecular weight is 270.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClF3O3

Molecular Weight

270.63 g/mol

IUPAC Name

3-chloro-1-(difluoromethoxy)-2-(dimethoxymethyl)-4-fluorobenzene

InChI

InChI=1S/C10H10ClF3O3/c1-15-9(16-2)7-6(17-10(13)14)4-3-5(12)8(7)11/h3-4,9-10H,1-2H3

InChI Key

DZDBKVMDWIZBPL-UHFFFAOYSA-N

Canonical SMILES

COC(C1=C(C=CC(=C1Cl)F)OC(F)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a single neck flask, 3-chloro-2-dimethoxymethyl-4-fluorophenol (22 g, 100 mmol), sodium chlorodifluoroactate (30.3 g, 200 mmol) and potassium carbonate (27.5 g, 200 mmol) were taken up in DMF (145 mL) under nitrogen atmosphere and heated at 90° C. for 16 h. The reaction mixture was cooled to room temperature, poured into water and extracted with ethyl acetate (2×200 mL, 100 mL). The combined organic layers were washed with water, dried over sodium sulfate, filtered and concentrated to give crude product, which was purified by column chromatography on silica gel using 10% ethyl acetate in hexane as an eluent to give 17 g (63% yield) of the title compound. 1H NMR (CDCl3, 300 MHz): δ=7.11-7.13 (m, 2H), 6.45 (t, J=75 Hz, 1H), 5.70 (s, 1H), 3.46 (s, 6H).
Name
3-chloro-2-dimethoxymethyl-4-fluorophenol
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
30.3 g
Type
reactant
Reaction Step One
Quantity
27.5 g
Type
reactant
Reaction Step One
Name
Quantity
145 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
63%

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